Cas no 2172497-45-7 (N-methyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-methyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172497-45-7
• MF: C₁₀H₁₆N₆
• MW: 220.274240493774
• CID: 6258584
• PubChem ID: 165604762
• Update Time: 2025-05-24

N-methyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592000
• 2172497-45-7
• N-methyl-3-pentyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C10H16N6/c1-3-4-5-6-16-10-8(14-15-16)9(11-2)12-7-13-10/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： CUUKXLOIDPFNSR-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC)N=N1)CCCCC

Computed Properties

• Exact Mass: 220.14364454g/mol
• Monoisotopic Mass: 220.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on N-methyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172497-45-7)

N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2172497-45-7, belongs to the class of triazolo[4,5-d]pyrimidines, which are known for their broad spectrum of biological activities. The presence of a methyl group and a pentyl side chain in its molecular structure contributes to its distinct pharmacophoric features, making it a promising candidate for further investigation in drug discovery and development.

The triazolo[4,5-d]pyrimidine scaffold is a fused heterocyclic system consisting of a triazole ring connected to a pyrimidine ring. This structural motif has been extensively studied for its potential applications in medicinal chemistry due to its ability to interact with various biological targets. The N-methyl group and the pentyl substituent in N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in chemical biology have highlighted the importance of triazolo[4,5-d]pyrimidines in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The N-methyl-3-pentyl derivative is no exception and has been the subject of several innovative synthetic approaches aimed at optimizing its pharmacological properties.

The synthesis of N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the methyl and pentyl groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to enhance the efficiency and scalability of the synthesis process.

In terms of biological activity, N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine has demonstrated interesting interactions with several biological targets. Studies have indicated that this compound exhibits inhibitory effects on certain kinases, which are key enzymes involved in cell signaling pathways. The N-methyl group and the pentyl side chain appear to play crucial roles in modulating the compound's binding affinity and selectivity towards these targets. Further research is needed to fully elucidate the mechanisms of action and potential therapeutic applications.

One of the most compelling aspects of N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is its potential as a lead compound for drug development. The structural features of this molecule make it amenable to further modifications aimed at enhancing its pharmacological properties. For instance, computational modeling and virtual screening techniques have been used to identify derivatives with improved binding affinity and reduced toxicity. These approaches leverage the power of computational chemistry to accelerate the drug discovery process.

The role of triazolo[4,5-d]pyrimidines in medicinal chemistry continues to expand with each new study published. Researchers are increasingly recognizing the therapeutic potential of this class of compounds and are exploring novel derivatives for various diseases. N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine stands out as a promising candidate due to its unique structural features and demonstrated biological activity.

Future studies on N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo. Additionally, exploring its potential as an anti-cancer agent or for other therapeutic applications will be crucial. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible clinical benefits.

In conclusion, N-methyl-3-pentyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-am ine (CAS No. 2172497457) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action，this compound is poised to play an important role in future drug development efforts.